Cas no 1823246-78-1 (METHYL 1-(1-(BENZYLOXYCARBONYL) PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE)

• Product Name: METHYL 1-(1-(BENZYLOXYCARBONYL) PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE
• CAS No: 1823246-78-1
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• MDL: MFCD18252237
• CID: 5220893
• Update Time: 2025-05-20

METHYL 1-(1-(BENZYLOXYCARBONYL) PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 1-(1-(BENZYLOXYCARBONYL) PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE

• MDL： MFCD18252237
• Inchi： 1S/C19H26N2O4/c1-24-18(22)16-8-5-10-20(12-16)17-9-11-21(13-17)19(23)25-14-15-6-3-2-4-7-15/h2-4,6-7,16-17H,5,8-14H2,1H3
• InChI Key： ADBVOZQWEZYFSH-UHFFFAOYSA-N
• SMILES： N1(C2CCN(C(OCC3=CC=CC=C3)=O)C2)CCCC(C(OC)=O)C1

Additional information on METHYL 1-(1-(BENZYLOXYCARBONYL) PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE

Comprehensive Overview of METHYL 1-(1-(BENZYLOXYCARBONYL) PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE (CAS No. 1823246-78-1)

METHYL 1-(1-(BENZYLOXYCARBONYL) PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE (CAS No. 1823246-78-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the piperidine-3-carboxylate moiety, make it a valuable intermediate in the development of bioactive molecules. Researchers frequently employ this compound in the design of peptidomimetics and enzyme inhibitors, aligning with current trends in drug discovery targeting G-protein-coupled receptors (GPCRs) and protease modulation.

The growing demand for small molecule therapeutics has heightened interest in compounds like METHYL 1-(1-(BENZYLOXYCARBONYL) PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE. Its application extends to structure-activity relationship (SAR) studies, where researchers explore modifications to enhance binding affinity or metabolic stability. Recent publications highlight its role in optimizing central nervous system (CNS) drugs, particularly those addressing neurodegenerative conditions—a hot topic in 2024 due to rising global focus on Alzheimer’s disease and Parkinson’s disease research.

From a synthetic chemistry perspective, the compound’s ester functionality and tertiary amine groups offer versatile reactivity. Laboratories often leverage its Cbz-protected nitrogen for selective deprotection strategies, a technique frequently searched in organic synthesis forums and patent literature. The methyl ester group further allows straightforward hydrolysis or transesterification, enabling rapid derivatization—an advantage noted in recent high-throughput screening (HTS) methodologies.

Analytical characterization of CAS No. 1823246-78-1 typically involves HPLC purity analysis, mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These techniques confirm the compound’s identity and purity, critical for reproducibility in medicinal chemistry applications. Notably, the chiral center in the pyrrolidine ring necessitates chiral separation methods when enantiopure material is required—a subject of increasing importance in asymmetric synthesis discussions.

In formulation science, the lipophilicity imparted by the benzyloxycarbonyl group influences the compound’s ADME (absorption, distribution, metabolism, excretion) properties. This characteristic aligns with industry efforts to improve blood-brain barrier (BBB) penetration—a recurring theme in drug delivery optimization queries. Computational chemists often incorporate such fragments into molecular modeling workflows to predict ligand-receptor interactions.

Supply chain data indicates growing procurement of METHYL 1-(1-(BENZYLOXYCARBONYL) PYRROLIDIN-3-YL)PIPERIDINE-3-CARBOXYLATE by contract research organizations (CROs) and academic institutions. This trend reflects broader shifts toward fragment-based drug design (FBDD) and scaffold hopping strategies. The compound’s structural complexity also makes it a candidate for crystallization studies, particularly in X-ray diffraction analyses of protein-ligand complexes.

Environmental and handling considerations for this material emphasize standard laboratory safety protocols. While not classified as hazardous, proper storage under inert atmosphere preserves its stability—a practical consideration often queried in chemical handling databases. The compound’s shelf life and degradation products remain subjects of ongoing stability studies, particularly for good manufacturing practice (GMP) applications.

Patent landscapes reveal incremental innovations involving CAS 1823246-78-1, particularly in heterocyclic chemistry and prodrug development. Its structural motifs appear in recent filings for kinase inhibitors and neurotransmitter modulators, coinciding with increased search volumes for these therapeutic areas. The compound’s scaffold versatility continues to inspire novel synthetic routes, including flow chemistry adaptations for scale-up.

Emerging applications include incorporation into metal-organic frameworks (MOFs) for catalytic purposes and bioconjugation techniques for targeted drug delivery. These cutting-edge uses respond to frequent searches about multifunctional building blocks in chemical biology. As synthetic methodologies advance, derivatives of this compound are expected to play expanded roles in precision medicine initiatives.